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Compound of Interest

Acetophenone, tetrachloro
Compound Name: o
derivative

Cat. No.: B031923

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical health and safety considerations for
handling tetrachloroacetophenone (specifically 2,2',4'-Trichloroacetophenone, CAS No. 4252-
78-2). The information is intended to support safe laboratory practices for researchers,
scientists, and professionals involved in drug development and other chemical synthesis
applications.

Hazard Identification and Classification

Tetrachloroacetophenone is a hazardous substance that is corrosive, toxic, and a lachrymator
(a substance that irritates the eyes and causes tears).[1] It is classified as toxic if swallowed,
harmful in contact with skin, causes severe skin burns and eye damage, may cause an allergic
skin reaction, and may cause respiratory irritation.[2][3]

GHS Hazard Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating the hazards of chemical products.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4

skin

Skin Corrosion/Irritation

Category 1B/ 2

H314/H315: Causes severe
skin burns and eye damage /

Causes skin irritation

Serious Eye Damage/Eye

H318: Causes serious eye

o Category 1

Irritation damage
S ) H317: May cause an allergic
Sensitization, Skin Category 1 ) ]
skin reaction

Specific Target Organ Toxicity, H335: May cause respiratory

) Category 3 o
Single Exposure irritation
Hazardous to the Aquatic ) o

Category 1 H400: Very toxic to aquatic life

Environment, Acute Hazard

Sources:[2][3][4]

Hazard Pictograms

The following pictograms are associated with tetrachloroacetophenone:

laalt text
laalt text
laalt text

Signal Word: Danger|[3]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.
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Property Value

Chemical Formula CsHsCIsO

Molecular Weight 223.48 g/mol

Appearance Off-white to yellow crystalline solid.[5][6]
Melting Point 47-54 °C (117-129 °F)

Boiling Point 130-135 °C at 4 mmHg

Flash Point > 110 °C (> 230 °F)[4]

Insoluble; reported as < 1 mg/mL at 20 °C (68

Solubility in Water
°F).[1][2][6]

Stable under recommended storage conditions.

Stability
[3]

Incompatible with strong oxidizers and strong

Incompatibilities
bases.[1][2][5]

When heated to decomposition, it emits toxic
Hazardous Decomposition fumes of carbon monoxide, carbon dioxide, and

hydrogen chloride gas.[1]

Toxicology and Health Effects

Exposure to tetrachloroacetophenone can cause severe acute and chronic health effects. It is
extremely destructive to the tissues of the mucous membranes, upper respiratory tract, eyes,
and skin.[1]

Routes of Exposure: Inhalation, Ingestion, Skin and/or Eye Contact.

¢ Inhalation: Inhalation may be fatal as a result of spasm, inflammation, and edema of the
larynx and bronchi, chemical pneumonitis, and pulmonary edema.[1] Symptoms can include
a burning sensation, coughing, wheezing, laryngitis, and shortness of breath.[1]

o Skin Contact: Causes severe skin burns and irritation.[3] It can be harmful if absorbed
through the skin and may cause an allergic skin reaction.[2]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9689842.htm
https://wap.guidechem.com/encyclopedia/2-2-4-trichloroacetophenone-dic12476.html
https://www.fishersci.com/store/msds?partNumber=AAA1083522&productDescription=22+4+-TRICHLROACETOPHEN1+100G&vendorId=VN00024248&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/21150
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_4_-Trichloroacetophenone
https://wap.guidechem.com/encyclopedia/2-2-4-trichloroacetophenone-dic12476.html
https://www.chemicalbook.com/msds/2-2-4-trichloroacetophenone.pdf
https://cameochemicals.noaa.gov/chemical/21150
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_4_-Trichloroacetophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9689842.htm
https://cameochemicals.noaa.gov/chemical/21150
https://cameochemicals.noaa.gov/chemical/21150
https://cameochemicals.noaa.gov/chemical/21150
https://cameochemicals.noaa.gov/chemical/21150
https://www.chemicalbook.com/msds/2-2-4-trichloroacetophenone.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_4_-Trichloroacetophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Eye Contact: Causes serious and potentially irreversible eye damage.[2][3] It is a
lachrymator, causing a copious flow of tears.[1]

« Ingestion: Toxic if swallowed.[2] Ingestion can cause severe swelling and damage to delicate
tissues, with a danger of perforation of the stomach or esophagus.[4]

Quantitative Toxicity Data

While classified as toxic and harmful, specific quantitative LD50 (Lethal Dose, 50%) and LC50
(Lethal Concentration, 50%) values for 2,2',4'-Trichloroacetophenone are not available in the
reviewed literature. Animal testing suggests moderate acute toxicity.[6] Researchers should
operate under the assumption of high toxicity for all exposure routes.

Safe Handling and Storage Protocols

Strict adherence to handling and storage protocols is mandatory to minimize exposure risk.

Handling

» Ventilation: All work must be conducted in a properly functioning chemical fume hood.[4]

e Personal Contact: Avoid all contact with skin and eyes and avoid inhalation of dust or
aerosols.[3]

» Safe Practices: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after
handling.[4]

e Dust Formation: Avoid the formation of dust and aerosols during handling.[3]

Caption: Diagram 1: A logical workflow for the safe handling of tetrachloroacetophenone.

Storage

« Conditions: Store in a cool, dry, and well-ventilated place.[3]
o Container: Keep the container tightly closed.[3]

o Security: Store locked up in a designated area accessible only to authorized personnel.[4]
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e Incompatibles: Store away from incompatible materials such as strong bases and oxidizing
agents.[2][5]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary barrier against chemical exposure.

PPE Type Specification

Wear chemical safety goggles and a face shield.
Use equipment tested and approved under
government standards like NIOSH (US) or EN
166 (EVU).[4]

Eye/Face Protection

Hand Protection: Wear chemical-resistant,
impervious gloves (e.qg., nitrile rubber). Inspect
) ) gloves before use and use proper removal
Skin Protection . _
techniques.[3] Body Protection: Wear a
chemical-resistant lab coat or a full protective

suit.[4]

If engineering controls (fume hood) are
insufficient or as a backup, use a full-face
_ _ particle respirator (type N100 US or P3 EU) or a
Respiratory Protection . _ _ _
full-face supplied-air respirator.[3] Respirator
use must comply with a formal respiratory

protection program.

Sources:[3][4]

Caption: Diagram 2: Logic for selecting appropriate PPE based on risk.

Emergency Procedures

Immediate and correct response to an emergency is critical to mitigating harm.

Accidental Release Measures (Spills)
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o Evacuate: Immediately evacuate personnel from the spill area. Keep people away and
upwind.[4]

o Ventilate: Ensure adequate ventilation.

» Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[3]

o Cleanup: Wearing full PPE, sweep up the solid material, avoiding dust creation, and shovel it
into a suitable, closed container for disposal.[3][4]

Decontaminate: Clean the spill area thoroughly.

Caption: Diagram 3: Step-by-step protocol for responding to a chemical spill.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use a dry chemical, carbon dioxide (COz), alcohol-resistant
foam, or water spray.[3][4]

 Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and
full protective gear.[4]

First Aid Measures

Immediate medical attention is required for all exposures.[4]
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Exposure Route First Aid Protocol

Move the victim to fresh air immediately. If

breathing is difficult or has stopped, provide
Inhalation artificial respiration (do not use mouth-to-

mouth). Call a physician or poison control center

immediately.[4]

Immediately take off all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) ) )
water for at least 15 minutes. Seek immediate

medical attention.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

advice from an ophthalmologist.[4]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . - .
unconscious person. Call a physician or poison

control center immediately.[4]

Disposal Considerations

Chemical waste must be disposed of in accordance with all local, state, and federal
regulations.

» Method: Offer surplus and non-recyclable solutions to a licensed disposal company. The
material can be dissolved or mixed with a combustible solvent and burned in a chemical
incinerator equipped with an afterburner and scrubber.[3]

o Containers: Dispose of contaminated packaging as unused product.[3]

Experimental Protocol: Synthesis of 2,2',4'-
Trichloroacetophenone
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This section provides a detailed methodology for a common synthesis of the title compound via
Friedel-Crafts acylation, as cited in the literature.[5]

Materials and Equipment

e Reactants: 1,3-Dichlorobenzene, Chloroacetyl chloride, Anhydrous aluminum trichloride.

e Solvents/Reagents: Methylene chloride, Ice water, Saturated sodium bicarbonate solution,
Anhydrous sodium sulfate, Petroleum ether.

o Equipment: Three-necked flask with stirrer, Reflux condenser, Dropping funnel, Rotary
evaporator, Filtration apparatus.

Procedure

e Reaction Setup: To a three-necked flask equipped with a stirrer, add 1,3-dichlorobenzene
(147 g) and methylene chloride (750 mL) at room temperature.[5]

» Catalyst Addition: Under constant stirring, add anhydrous aluminum trichloride (147 g) in
batches.[5]

o Acylation: Once the catalyst is added, heat the reaction mixture to reflux. Maintain reflux for
3 hours to ensure the reaction goes to completion.[5]

» Quenching: After the reaction is complete, cool the mixture and carefully pour it into ice water
to quench the reaction.[5]

o Phase Separation: Separate the organic and aqueous phases.[5]

» Washing: Wash the organic phase sequentially with deionized water (2 x 500 mL) and a
saturated sodium bicarbonate solution (2 x 500 mL) to remove acidic impurities.[5]

» Drying: Dry the washed organic phase with anhydrous sodium sulfate and filter to remove
the desiccant.[5]

o Crystallization: Concentrate the filtrate by rotary evaporation. Add petroleum ether (1200 mL)
to the residue and cool the mixture in a refrigerator overnight to promote crystallization.[5]
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« Isolation: Collect the crystallized product by filtration, wash with a small amount of cold
petroleum ether, and dry under a vacuum to yield 2,2',4'-trichloroacetophenone as an off-
white solid.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Health and
Safety of Tetrachloroacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031923#health-and-safety-considerations-for-
handling-tetrachloroacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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